![molecular formula C15H11N3O3 B2651626 (4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl benzoate CAS No. 446307-69-3](/img/structure/B2651626.png)
(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl benzoate
Description
(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl benzoate is an organic compound that is widely used in scientific research applications. This compound is known for its unique properties and is used in various fields such as chemistry, biology, and pharmacology.
Scientific Research Applications
Peptide Synthesis
This compound is used as a coupling reagent in peptide synthesis . It suppresses racemization during peptide synthesis, which is crucial for maintaining the correct chiral integrity of the peptide .
Synthesis of Amino Acid Active Esters
“(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl benzoate” is used in the synthesis of amino acid active esters . These esters are used as self-indicating building blocks in solid-phase synthesis .
Synthesis of Macrocyclic Polyamine Derivatives
This compound can be used as a coupling reagent in the synthesis of macrocyclic polyamine derivatives with various lengths of linkers . These derivatives have potential applications in medicinal chemistry and drug discovery.
Large-Scale Preparation of Hematoregulatory Nonapeptide
It has been used as a condensation reagent in the large-scale preparation of the hematoregulatory nonapeptide . This nonapeptide has potential therapeutic applications.
Indicator of Acylation Reactions Progress
The liberated hydroxy component from this compound provides a useful color indicator of the progress of acylation reactions . This is particularly useful in monitoring the progress of synthetic reactions.
Inhibitor of Sulfate-Reducing Bacteria Corrosion
“(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl benzoate” can be used as an inhibitor to prevent corrosion caused by sulfate-reducing bacteria . This has applications in the oil industry, where microbial corrosion can be a significant issue.
properties
IUPAC Name |
(4-oxo-1,2,3-benzotriazin-3-yl)methyl benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11N3O3/c19-14-12-8-4-5-9-13(12)16-17-18(14)10-21-15(20)11-6-2-1-3-7-11/h1-9H,10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHYDJKZYSDXDJY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)OCN2C(=O)C3=CC=CC=C3N=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl benzoate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-4-butoxybenzamide](/img/structure/B2651543.png)
![Ethyl 2-[[2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetyl]amino]acetate](/img/structure/B2651546.png)
![7-(2-fluorophenyl)-1,3-dimethyl-5-((2-oxo-2-phenylethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione](/img/no-structure.png)
![(Spiro[5,5-adamantyl])-2-phenyl-1,2,4-triazolan-3-one](/img/structure/B2651556.png)
![[2-(Methylsulfanyl)phenyl]hydrazine hydrochloride](/img/structure/B2651557.png)
![1-(Benzo[d][1,3]dioxol-5-yl)-3-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)urea](/img/structure/B2651561.png)
![(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone](/img/structure/B2651565.png)